Cas no 1156980-60-7 (8-chloroquinolin-5-amine hydrochloride)

• Product Name: 8-chloroquinolin-5-amine hydrochloride
• CAS No: 1156980-60-7
• MF: C₉H₈Cl₂N₂
• MW: 215.079219818115
• MDL: MFCD09834096
• CID: 5215587
• PubChem ID: 42942090
• Update Time: 2026-03-06

8-chloroquinolin-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinamine, 8-chloro-, hydrochloride (1:1)
• 8-chloroquinolin-5-amine hydrochloride

• MDL： MFCD09834096
• Inchi： 1S/C9H7ClN2.ClH/c10-7-3-4-8(11)6-2-1-5-12-9(6)7;/h1-5H,11H2;1H
• InChI Key： FTIJBSGQFJZPRH-UHFFFAOYSA-N
• SMILES： NC1=CC=C(Cl)C2N=CC=CC1=2.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-chloroquinolin-5-amine hydrochloride

8-Chloroquinolin-5-Amine Hydrochloride: A Comprehensive Overview

8-Chloroquinolin-5-Amine Hydrochloride (CAS No: 1156980-60-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom in the ring. The presence of a chlorine atom at the 8th position and an amino group at the 5th position introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 8-chloroquinolin-5-amine hydrochloride involves a series of carefully designed chemical reactions, often starting from quinoline derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. These improvements are crucial for large-scale production, especially in the pharmaceutical industry where high-quality raw materials are essential.

One of the most promising applications of 8-chloroquinolin-5-amine hydrochloride is in drug discovery. The compound has shown potential as a lead molecule in the development of new pharmaceutical agents. For instance, studies have demonstrated its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. These findings highlight its role in therapeutic interventions and underscore the importance of further research into its pharmacokinetic and pharmacodynamic properties.

In addition to its pharmacological applications, 8-chloroquinolin-5-amine hydrochloride has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent research has explored its potential as an electron transport material, leveraging its ability to facilitate charge transfer processes efficiently.

The structural versatility of 8-chloroquinolin-5-amine hydrochloride allows for further functionalization, enabling researchers to tailor its properties for specific applications. For example, substitution at different positions on the quinoline ring can modulate its electronic behavior, making it suitable for diverse chemical environments. This adaptability is a key factor driving ongoing research into its potential uses.

From an environmental standpoint, understanding the ecological impact of 8-chloroquinolin-5-amine hydrochloride is equally important. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic life. These investigations are critical for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, 8-chloroquinolin-5-amine hydrochloride (CAS No: 1156980-60-7) is a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique chemical structure and functional groups make it a valuable tool for researchers across various disciplines. As advancements in synthetic methods and application studies continue, this compound is poised to play an increasingly important role in both academic and industrial settings.